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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120

Disclaimer: As of October 2025, detailed public domain data regarding specific field application
rates, comprehensive efficacy trials, and tank-mix compatibility for Pyriminostrobin is limited.

The following application notes and protocols are based on the general principles of strobilurin

fungicides and acaricides, the chemical class to which Pyriminostrobin belongs. Researchers
and professionals must consult the manufacturer's product label and conduct preliminary trials

before large-scale field application.

Introduction

Pyriminostrobin is a synthetic acaricide and insecticide belonging to the methoxyacrylate
strobilurin class.[1][2][3] Its primary mode of action is the inhibition of mitochondrial respiration
by blocking the Quinone outside (Qo) site of Complex Il in the electron transport chain.[4] This
disruption of energy production leads to the cessation of fungal spore germination and mycelial
growth, as well as mortality in target mite species. Pyriminostrobin is noted for its activity
against various mite pests in crops such as citrus, apples, and cotton.[5]

Data Presentation: lllustrative Efficacy and Dosage

The following tables are illustrative examples based on typical data from field trials of
strobilurin-class pesticides. This is not actual data for Pyriminostrobin.

Table 1: lllustrative Efficacy of a Strobilurin Acaricide Against Spider Mites on Cotton
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Mite Population Reduction

Treatment Application Rate (g a.i./lha) (%) (7 Days After
Treatment)

Strobilurin A 50 75%

Strobilurin A 75 88%

Strobilurin A 100 95%

Bifenthrin 60 92%

Untreated Control N/A 5% (Natural Fluctuation)

Table 2: lllustrative Application Rates and Timing for a Strobilurin Fungicide on Grapes

Crop Growth Stage

Target Disease o
for Application

lHlustrative

Application Rate

Pre-Harvest
Interval (PHI)

(mL/ha) (Days)
_ Early shoot growth to
Powdery Mildew 150 - 200 14
bunch closure
Downy Mildew Pre-bloom to veraison 200 - 250 14
Anthracnose Bud break to fruit set 175 - 225 21

Experimental Protocols

The following are generalized protocols for evaluating the field application of a new pesticide

like Pyriminostrobin.

Protocol for Determining Efficacy and Phytotoxicity

Objective: To determine the effective application rate of Pyriminostrobin for controlling a

target pest (e.g., spider mites) and to assess any potential for phytotoxicity on the host crop.

Materials:

e Pyriminostrobin formulation of known concentration.
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Calibrated plot sprayer.

Water source with known pH and hardness.

Appropriate Personal Protective Equipment (PPE).

Randomized complete block design field plots with buffer zones.

Mite counting tools (e.g., hand lens, microscope).

Phytotoxicity rating scale (e.g., 0 = no damage, 5 = severe necrosis/stunting).
Methodology:

Plot Establishment: Establish experimental plots (e.g., 5m x 10m) in a randomized complete
block design with at least four replications per treatment. Include an untreated control and a
standard commercial acaricide for comparison.

Pre-application Assessment: Before application, conduct a baseline assessment of the mite
population in each plot by counting the number of motile mites on a set number of leaves
(e.g., 20 leaves per plot).

Treatment Preparation: Prepare the spray solutions for each treatment concentration based
on the desired application rates (e.g., 50, 75, 100 g a.i./ha). Ensure thorough mixing.

Application: Apply the treatments to the respective plots using a calibrated sprayer to ensure
uniform coverage of the crop foliage. Record environmental conditions (temperature,
humidity, wind speed) during application.

Post-application Assessment:

o Efficacy: At 3, 7, and 14 days after application, recount the mite populations in each plot
using the same method as the pre-application assessment. Calculate the percentage of
population reduction.

o Phytotoxicity: At 3, 7, and 14 days after application, visually assess the plants in each plot
for any signs of phytotoxicity, such as leaf burn, chlorosis, or stunting, using the rating
scale.
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o Data Analysis: Analyze the efficacy and phytotoxicity data using appropriate statistical
methods (e.g., ANOVA) to determine significant differences between treatments.

Protocol for Tank-Mix Physical Compatibility Test (Jar
Test)

Objective: To determine the physical compatibility of Pyriminostrobin with other tank-mix
partners (e.g., other pesticides, adjuvants, foliar fertilizers).

Materials:

Pyriminostrobin formulation.

Proposed tank-mix partner formulations.

Several clean, clear glass jars with lids (1-liter capacity).

Pipettes or measuring cylinders for accurate measurement.

Water from the intended spray source.

Stopwatch.

Methodology:

Add Carrier: Fill a jar with 1 liter of the carrier water.

o Follow Mixing Order: Add the components to the jar one at a time, in the proper mixing order
(generally, wettable powders and water-dispersible granules first, followed by liquid
flowables, emulsifiable concentrates, and finally adjuvants). Agitate the jar by inverting it 10-
15 times after each addition.

e Observe: Let the mixture stand for 15-30 minutes and observe for any signs of
incompatibility, such as the formation of flakes, crystals, sludge, gels, or separation into
layers.

» Evaluate: If any signs of physical incompatibility are observed, the tank mix should not be
used. If the mixture remains uniform, it is likely physically compatible, but this does not
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guarantee chemical compatibility or crop safety.

Visualizations
Signaling Pathway and Experimental Workflows

Caption: Mode of action for Pyriminostrobin, a Qol fungicide.
Caption: Workflow for a field efficacy and phytotoxicity trial.

Caption: Decision-making process for tank-mix compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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